![molecular formula C11H12FNO B3027193 4-Cyclopropyl-2-fluoro-6-methylbenzamide CAS No. 1242156-52-0](/img/structure/B3027193.png)
4-Cyclopropyl-2-fluoro-6-methylbenzamide
Overview
Description
4-Cyclopropyl-2-fluoro-6-methylbenzamide is a chemical compound with the CAS Number: 1242156-52-0. It has a molecular weight of 193.22 and a linear formula of C11H12FNO . The compound is typically stored in a dry environment at 2-8°C .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C11H12FNO . It has an average mass of 193.217 Da and a mono-isotopic mass of 193.090286 Da .Physical And Chemical Properties Analysis
This compound has a molecular weight of 193.22 . It is typically stored in a dry environment at 2-8°C . The compound can exist in either a solid or liquid physical form .Scientific Research Applications
Radiosynthesis and PET Ligand Development
4-Cyclopropyl-2-fluoro-6-methylbenzamide and its derivatives have been studied for their potential in developing positron emission tomography (PET) ligands. Yamasaki et al. (2011) focused on developing a new PET ligand, [(18)F]FITM, for imaging metabotropic glutamate receptor subtype 1 (mGluR1) in the brain, using a compound structurally similar to this compound (Yamasaki et al., 2011). Another study by Fujinaga et al. (2012) evaluated the utility of [(18)F]FITM as a PET ligand in rat and monkey brains for imaging mGluR1 (Fujinaga et al., 2012).
Electrochemical Studies
Srinivasu et al. (1999) conducted electrochemical studies on derivatives of this compound, exploring their electrochemical mechanisms and potential applications in quantitative analysis (Srinivasu et al., 1999).
Antimicrobial and Antitumor Activities
A study by Bouzard et al. (1992) explored derivatives of this compound for their in vitro and in vivo antibacterial activities, identifying promising candidates for therapeutic agents (Bouzard et al., 1992). In addition, Hutchinson et al. (2001) synthesized and evaluated fluorinated derivatives for their cytotoxic activities, identifying potential antitumor agents (Hutchinson et al., 2001).
Insecticidal Activities
Luo et al. (2020) synthesized meta-diamide compounds containing the cyclopropyl group, including derivatives of this compound, and evaluated their insecticidal activities (Luo et al., 2020).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H302-H315-H319-H335, indicating that it can be harmful if swallowed and can cause skin and eye irritation and respiratory irritation . Precautionary statements include P261-P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapors/spray and to rinse cautiously with water for several minutes in case of contact with eyes .
Mechanism of Action
Mode of Action
It’s known that benzamide derivatives can interact with their targets through various mechanisms, such as free radical reactions, nucleophilic substitution, and oxidation .
Biochemical Pathways
Benzamide derivatives are known to participate in reactions at the benzylic position, which can involve free radical bromination, nucleophilic substitution, and oxidation .
Pharmacokinetics
It’s known that the compound has a high gastrointestinal absorption and is bbb permeant . Its lipophilicity (Log Po/w) is 1.97 (iLOGP), 2.17 (XLOGP3), 2.47 (WLOGP), 2.46 (MLOGP), and 2.9 (SILICOS-IT), with a consensus Log Po/w of 2.39 . These properties suggest that the compound may have good bioavailability.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Cyclopropyl-2-fluoro-6-methylbenzamide. For instance, the compound should be stored in a sealed, dry environment at 2-8°C . Other factors such as pH, temperature, and the presence of other substances can also affect its stability and activity.
Properties
IUPAC Name |
4-cyclopropyl-2-fluoro-6-methylbenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FNO/c1-6-4-8(7-2-3-7)5-9(12)10(6)11(13)14/h4-5,7H,2-3H2,1H3,(H2,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCXWTGJFSUBFML-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1C(=O)N)F)C2CC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901276526 | |
Record name | 4-Cyclopropyl-2-fluoro-6-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901276526 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1242156-52-0 | |
Record name | 4-Cyclopropyl-2-fluoro-6-methylbenzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1242156-52-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Cyclopropyl-2-fluoro-6-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901276526 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.